11beta-PGF2alpha-EA
Description
11beta-PGF2alpha-EA, also known as N-(9S,11S,15S-trihydroxy-5Z,13E-prostadienoyl)-ethanolamine, is a type of eicosanoid, which is a sub-class of fatty acyls . It is an active compound with an exact mass of 397.282824 and a molecular formula of C22H39NO5 .
Molecular Structure Analysis
The molecular structure of 11beta-PGF2alpha-EA can be represented by the SMILES string: [C@H]1(/C=C/C@@HCCCCC)C@@HCC@H[C@@H]1C/C=C\CCCC(=O)NCCO . This structure includes a single ring and 28 heavy atoms . The molecule has 5 hydrogen bond donors and 5 hydrogen bond acceptors .
Physical And Chemical Properties Analysis
11beta-PGF2alpha-EA has several calculated physicochemical properties. It has 28 heavy atoms, 1 ring, and 14 rotatable bonds . Its Van der Waals molecular volume is 423.83, and its topological polar surface area is 110.02 . It has a logP value of 3.50 and a molar refractivity of 113.12 .
Scientific Research Applications
Biochemical Research
“11beta-PGF2alpha-EA” is a neutral lipid that is commonly used in biochemical research . It is often used in studies that require the use of prostaglandins, due to its unique chemical structure .
Synthesis of Prostaglandins
“11beta-PGF2alpha-EA” plays a crucial role in the synthesis of various prostaglandins . It has been used in the development of efficient and stereoselective synthesis of prostaglandins (PGs), which is of utmost importance due to their valuable medicinal applications .
Regulation of Cortisol Availability
Research has shown that “11beta-PGF2alpha-EA” can stimulate 11Beta-Hydroxysteroid Dehydrogenase 1 Enzyme Bioactivity and Protein Expression in Bovine Endometrial Stromal Cells . This suggests that it plays a role in regulating cortisol availability in target tissues .
Role in Reproductive Functions
“11beta-PGF2alpha-EA” has been found to have a significant role in female reproductive functions . It has been demonstrated that it can increase the bioactivity and protein expression of 11Beta-Hydroxysteroid Dehydrogenase 1 in bovine endometrium .
Prevention of Excessive Uterine Prostaglandin Production
Studies have suggested that “11beta-PGF2alpha-EA” may have a physiologically relevant role in preventing excessive uterine prostaglandin production in nonpregnant bovine endometrium .
Role in Biochemical Reactions
“11beta-PGF2alpha-EA” is involved in various biochemical reactions. For instance, it can stimulate the conversion rate of cortisone to cortisol in cultured endometrial stromal cells .
properties
IUPAC Name |
(Z)-7-[(1R,2R,3S,5S)-3,5-dihydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]cyclopentyl]-N-(2-hydroxyethyl)hept-5-enamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H39NO5/c1-2-3-6-9-17(25)12-13-19-18(20(26)16-21(19)27)10-7-4-5-8-11-22(28)23-14-15-24/h4,7,12-13,17-21,24-27H,2-3,5-6,8-11,14-16H2,1H3,(H,23,28)/b7-4-,13-12+/t17-,18+,19+,20-,21-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XCVCLIRZZCGEMU-WMTHMIERSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC(C=CC1C(CC(C1CC=CCCCC(=O)NCCO)O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCC[C@@H](/C=C/[C@H]1[C@H](C[C@@H]([C@@H]1C/C=C\CCCC(=O)NCCO)O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H39NO5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
11beta-PGF2alpha-EA | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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